Cas no 83004-13-1 (2-Bromo-6-ethylpyridine)

2-Bromo-6-ethylpyridine structure
2-Bromo-6-ethylpyridine structure
Product Name:2-Bromo-6-ethylpyridine
CAS No:83004-13-1
MF:C7H8BrN
MW:186.049120903015
MDL:MFCD11869660
CID:1026270
PubChem ID:12954800
Update Time:2024-10-27

2-Bromo-6-ethylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-6-ethylpyridine
    • 2-Bromo-6-ethyl-pyridine
    • Pyridine,2-bromo-6-ethyl
    • 2-Bromo-6-ethylpyridine (ACI)
    • 2-bromo-6-ethyl pyridine
    • MB10338
    • US10246456, Example 120
    • 83004-13-1
    • SY043251
    • MFCD11869660
    • CS-0061464
    • BDBM374111
    • EN300-104063
    • TYOSQEKDQKYBLX-UHFFFAOYSA-N
    • DS-15733
    • SCHEMBL906702
    • DTXSID70513839
    • O10692
    • AKOS015945374
    • Pyridine, 2-bromo-6-ethyl-
    • 1-(6-(1-(6-ethylpyridin-2-yl)-1H-indazol-6-yl)pyridin-2-yl)ethanamine 2-bromo-6-ethylpyridine
    • DA-02542
    • MDL: MFCD11869660
    • Inchi: 1S/C7H8BrN/c1-2-6-4-3-5-7(8)9-6/h3-5H,2H2,1H3
    • InChI Key: TYOSQEKDQKYBLX-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=C(CC)N=1

Computed Properties

  • Exact Mass: 184.98400
  • Monoisotopic Mass: 184.98401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 85
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Boiling Point: 217.9±20.0℃/760mmHg
  • PSA: 12.89000
  • LogP: 2.40650

2-Bromo-6-ethylpyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-Bromo-6-ethylpyridine Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Tris(pentafluorophenyl)borane ,  stereoisomer of Bis[[2-(dimethylamino-κN)phenyl]methyl-κC][(1,2,3,4,5-η)-1,2,3,4… Solvents: Toluene ;  48 h, 3 atm, 70 °C
Reference
Rare-earth catalyzed C-H bond activation and alkylation of pyridines
Guan, Bingtao; et al, Kidorui, 2012, 60, 156-157

Production Method 2

Reaction Conditions
1.1 Catalysts: Tris(pentafluorophenyl)borane ,  stereoisomer of Bis[[2-(dimethylamino-κN)phenyl]methyl-κC][(1,2,3,4,5-η)-1,2,3,4… Solvents: Toluene ;  1 min
1.2 Solvents: Toluene ;  48 h, 70 °C
Reference
Rare-Earth-Catalyzed C-H Bond Addition of Pyridines to Olefins
Guan, Bing-Tao; et al, Journal of the American Chemical Society, 2011, 133(45), 18086-18089

2-Bromo-6-ethylpyridine Raw materials

2-Bromo-6-ethylpyridine Preparation Products

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